Cas no 1217770-71-2 ((S)-Norfluoxetine-d5(Phenyl-d5))

• Product Name: (S)-Norfluoxetine-d5(Phenyl-d5)
• CAS No: 1217770-71-2
• MF: C₁₆H₁₁D₅F₃NO
• MW: 300.33
• CID: 4554229
• Update Time: 2025-05-19

(S)-Norfluoxetine-d5(Phenyl-d5) Chemical and Physical Properties

Names and Identifiers

• (S)-Norfluoxetine
• (S)-Norfluoxetine-d5(Phenyl-d5)

Additional information on (S)-Norfluoxetine-d5(Phenyl-d5)

Introduction to (S)-Norfluoxetine-d5(Phenyl-d5): Applications and Research Insights

Compound with the CAS number 1217770-71-2, specifically identified as (S)-Norfluoxetine-d5(Phenyl-d5), represents a significant advancement in the field of pharmaceutical chemistry and psychopharmacology. This deuterated derivative of norfluoxetine, a selective serotonin reuptake inhibitor (SSRI), is particularly valued for its role in research and development, offering unique isotopic labeling that aids in metabolic studies and drug interaction analyses.

The molecular structure of (S)-Norfluoxetine-d5(Phenyl-d5) incorporates deuterium atoms, which are stable isotope variants of hydrogen. This modification enhances the compound's utility in nuclear magnetic resonance (NMR) spectroscopy, providing high-resolution structural elucidation and enabling precise characterization of biochemical pathways. The phenyl-d5 label specifically targets the aromatic ring, facilitating detailed studies on enzyme kinetics and metabolic pathways involving this region.

In recent years, the demand for high-purity labeled compounds has surged, driven by the need for more accurate and sensitive analytical techniques in drug discovery. (S)-Norfluoxetine-d5(Phenyl-d5) fits this demand perfectly, as it allows researchers to track the fate of pharmaceuticals in vivo with minimal interference from background signals. This is particularly crucial in studying the pharmacokinetics and pharmacodynamics of SSRIs, which are widely used to treat depression, anxiety disorders, and other psychiatric conditions.

Current research indicates that (S)-Norfluoxetine-d5(Phenyl-d5) is being increasingly utilized in preclinical studies to investigate the mechanisms of action of SSRIs. By employing advanced mass spectrometry techniques, scientists can now monitor the degradation products and metabolites of these drugs with unprecedented detail. This has led to a deeper understanding of how SSRIs interact with biological systems, potentially leading to the development of more effective and targeted therapies.

The use of deuterated compounds like (S)-Norfluoxetine-d5(Phenyl-d5) also extends to clinical trials, where they serve as internal standards for quantitative analysis. This ensures that researchers can accurately measure drug concentrations in biological samples, thereby improving the reliability of clinical trial outcomes. The isotopic labeling not only enhances sensitivity but also reduces variability, making it an indispensable tool in modern pharmacological research.

Moreover, the structural integrity provided by deuterium labeling allows for long-term stability in storage, reducing concerns about degradation over time. This is particularly important for compound libraries used in high-throughput screening (HTS), where maintaining consistent chemical properties across thousands of samples is essential for meaningful data interpretation.

The versatility of (S)-Norfluoxetine-d5(Phenyl-d5) is further highlighted by its application in studying drug-drug interactions. As polypharmacy becomes more common due to aging populations and chronic diseases, understanding how different medications interact at a molecular level is critical. Deuterated analogs enable researchers to differentiate between native drugs and their metabolites or interaction products, providing a clearer picture of potential adverse effects or synergistic benefits.

Recent studies have also explored the use of (S)-Norfluoxetine-d5(Phenyl-d5) in computational modeling and virtual screening. By integrating experimental data with computational techniques, researchers can predict how different compounds will behave within biological systems. This approach accelerates the drug discovery process by identifying promising candidates early on, reducing the need for extensive wet-lab experimentation.

The ethical considerations surrounding pharmaceutical research must also be addressed. The use of labeled compounds like (S)-Norfluoxetine-d5(Phenyl-d5) ensures that studies are conducted with the highest degree of accuracy and transparency. This not only upholds scientific integrity but also fosters public trust in medical research outcomes.

In conclusion, (S)-Norfluoxetine-d5(Phenyl-d5) represents a cornerstone in modern psychopharmacological research. Its unique isotopic labeling provides unparalleled insights into drug metabolism and interactions, driving advancements in both preclinical and clinical settings. As research methodologies continue to evolve, compounds like this will remain indispensable tools for unraveling the complexities of human biology and developing novel therapeutic strategies.